3-((1-Methylpiperidin-4-yl)oxy)aniline
Cat. No. B3284724
Key on ui cas rn:
790667-66-2
M. Wt: 206.28 g/mol
InChI Key: KEMAETWBRDLVRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(=O)Nc1cccc(OC2CCN(C)CC2)c1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][N:2]1[CH2:3][CH2:4][CH:5]([O:8][c:9]2[cH:10][c:11]([NH:15][C:16](=[O:17])[CH3:18])[cH:12][cH:13][cH:14]2)[CH2:6][CH2:7]1.[CH3:20][CH2:21][OH:22].[ClH:19]>>[CH3:1][N:2]1[CH2:3][CH2:4][CH:5]([O:8][c:9]2[cH:10][c:11]([NH2:15])[cH:12][cH:13][cH:14]2)[CH2:6][CH2:7]1
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Inputs
Outcomes
Product
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Name
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Type
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product
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Smiles
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CN1CCC(Oc2cccc(N)c2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
